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Compound of Interest

Compound Name: O-Demethylpaulomycin A

Cat. No.: B15565483

O-Demethylpaulomycin A: A Technical Guide for
Researchers

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of O-Demethylpaulomycin A, a complex antibiotic produced by
Streptomyces paulus. This guide details its chemical identity, biological activity, and the genetic
basis for its production.

Chemical Identity

O-Demethylpaulomycin A is a sulfur-containing glycosidic antibiotic. Its fundamental chemical
and physical properties are summarized below.

Identifier Value Source
CAS Number 113603-74-0 [1]
Molecular Formula C33H44N2017S [1]
Molecular Weight 776.77 g/mol [1]
IUPAC Name Not available N/A
SMILES Not available N/A
InChl Key Not available N/A
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Biological Activity

O-Demethylpaulomycin A is primarily active against Gram-positive bacteria. While specific
minimum inhibitory concentration (MIC) values for O-Demethylpaulomycin A are not readily
available in the public domain, the broader class of paulomycins, including paulomycin A and B,
have demonstrated significant activity against this class of microorganisms. The antibacterial
properties of these related compounds are briefly discussed in the initial discovery literature.[1]

Experimental Protocols
Isolation of O-Demethylpaulomycin A

The following protocol is based on the methods described by Argoudelis et al. for the isolation
of new metabolites from Streptomyces paulus strain 273.[1]

Fermentation:

e A culture of Streptomyces paulus strain 273 is grown in a suitable fermentation medium. The
specific composition of the medium and fermentation parameters (temperature, pH, aeration)
are critical for optimal production and should be based on established protocols for
Streptomyces cultivation.

e The fermentation is carried out for a sufficient duration to allow for the production of
secondary metabolites, including O-Demethylpaulomycin A.

Extraction and Purification:

o The whole fermentation broth is harvested and filtered to separate the mycelium from the
culture filtrate.

o The filtrate is extracted with a water-immiscible organic solvent, such as ethyl acetate, to
partition the antibiotic compounds into the organic phase.

e The organic extract is concentrated under reduced pressure to yield a crude extract.

e The crude extract is subjected to a series of chromatographic separations to purify O-
Demethylpaulomycin A. This may include:
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o Silica gel chromatography.

o High-Performance Liquid Chromatography (HPLC), likely using a reverse-phase column.

o Fractions are collected and analyzed (e.g., by thin-layer chromatography or analytical HPLC)
to identify those containing O-Demethylpaulomycin A.

o Pure fractions are pooled and the solvent is evaporated to yield the isolated compound.
Structure Determination:

e The structure of O-Demethylpaulomycin A was originally determined using *H and 3C
Nuclear Magnetic Resonance (NMR) spectroscopy and Fast Atom Bombardment Mass
Spectrometry (FAB-MS).[1]

Biosynthesis and Signaling Pathways

The production of O-Demethylpaulomycin A is governed by a dedicated biosynthetic gene
cluster (BGC) within the genome of Streptomyces paulus.

Paulomycin Biosynthetic Gene Cluster

Research has successfully identified and analyzed the paulomycin biosynthetic gene cluster.[2]
This cluster contains all the necessary genes encoding the enzymes responsible for the
assembly of the complex paulomycin scaffold. A convergent biosynthetic model has been
proposed based on the deduced functions of these genes.[2] The identification of this gene
cluster is a critical step for future endeavors in metabolic engineering to enhance the
production of paulomycins or to generate novel derivatives through combinatorial biosynthesis.

The biosynthesis of paulomycins is a complex process that involves the coordinated action of
numerous enzymes. The pathway begins with primary metabolites and proceeds through a
series of modifications to construct the final antibiotic structure.

Simplified Overview of Paulomycin Biosynthesis

- - Expression of . . )
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Caption: Simplified workflow of O-Demethylpaulomycin A biosynthesis.

Regulatory Mechanisms

The expression of the paulomycin gene cluster is tightly regulated. Studies have identified an
activator-encoding gene within the cluster that, when overexpressed, can lead to a significant
increase in paulomycin production.[2] This suggests a positive regulatory mechanism
controlling the biosynthesis of these antibiotics. Further research into the signaling pathways
that modulate the expression of this activator could provide additional strategies for enhancing

yields.
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Caption: Regulatory cascade for paulomycin biosynthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [O-Demethylpaulomycin A CAS number and chemical
identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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